N-(3,4-dimethyl-5-nitrophenyl)acetamide
Overview
Description
N-(3,4-dimethyl-5-nitrophenyl)acetamide, also known as DMNA, is a chemical compound that has gained significant attention in the scientific community due to its potential use in various fields of research. DMNA is a nitroaromatic compound that belongs to the class of substituted acetamides. It has a molecular formula of C10H12N2O3 and a molecular weight of 208.22 g/mol.
Scientific Research Applications
Pharmaceutical Drug Development
N-(3,4-dimethyl-5-nitrophenyl)acetamide: is explored in medicinal chemistry for its potential therapeutic properties. Its structural framework allows for the synthesis of various derivatives that can be pharmacologically active. These derivatives are studied for their efficacy and safety in enhancing life quality through potential applications in drug development .
Organic Synthesis Building Blocks
This compound serves as a building block in organic synthesis. Its reactive acetamide group can undergo various chemical reactions, making it a versatile precursor for synthesizing more complex molecules. This is particularly useful in creating new compounds with potential industrial and pharmaceutical applications .
Chemical Research and Analysis
In chemical research, N-(3,4-dimethyl-5-nitrophenyl)acetamide is used to study reaction mechanisms and pathways. Its nitro group is a key functional group that can participate in a range of chemical transformations, providing insights into the reactivity and stability of nitro-containing compounds .
Material Science
The compound’s molecular structure can be utilized in material science research, particularly in the development of novel materials with specific properties. Its derivatives could be used to modify surface properties or to create new polymers with unique characteristics .
Computational Chemistry Modeling
N-(3,4-dimethyl-5-nitrophenyl)acetamide: can be used in computational chemistry as a model compound. Its structure can be analyzed using computational methods to predict reactivity, stability, and interaction with other molecules, which is crucial for drug design and material science .
Biochemical Studies
The biochemical applications of this compound include its use as an analytical reagent to study enzyme-catalyzed reactions where acetamide derivatives act as substrates or inhibitors. This helps in understanding enzyme mechanisms and designing enzyme inhibitors .
Mechanism of Action
Target of Action
Similar compounds such as n-aryl and/or heteryl cyanoacetamides have been utilized extensively as reactants to form a variety of heterocyclic compounds .
Mode of Action
It’s known that the carbonyl and the cyano functions of similar compounds like n-aryl and/or heteryl cyanoacetamides enable reactions with common bidentate reagents .
Biochemical Pathways
Similar compounds have been used in the synthesis of various organic heterocycles .
Result of Action
Similar compounds have shown diverse biological activities and have potential in evolving better chemotherapeutic agents .
properties
IUPAC Name |
N-(3,4-dimethyl-5-nitrophenyl)acetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12N2O3/c1-6-4-9(11-8(3)13)5-10(7(6)2)12(14)15/h4-5H,1-3H3,(H,11,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GTLVZAMPWVMSGU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1C)[N+](=O)[O-])NC(=O)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90646678 |
Source
|
| Record name | N-(3,4-Dimethyl-5-nitrophenyl)acetamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90646678 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
208.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3,4-dimethyl-5-nitrophenyl)acetamide | |
CAS RN |
857571-00-7 |
Source
|
| Record name | N-(3,4-Dimethyl-5-nitrophenyl)acetamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90646678 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
